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Compound of Interest

Compound Name: 2-Naphthyl myristate

Cat. No.: B1206137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Naphthyl myristate, a
chromogenic substrate widely utilized in the detection and quantification of carboxylesterase
activity. This document outlines its chemical and physical properties, provides a detailed
experimental protocol for its use in enzymatic assays, and includes a plausible enzymatic
synthesis route.

Core Compound Properties

2-Naphthyl myristate, also known as naphthalen-2-yl tetradecanoate, is a key reagent in
various biochemical assays. Its utility stems from the enzymatic release of 2-naphthol, which
can then be coupled with a diazonium salt to produce a quantifiable colored azo dye.

Physicochemical and Structural Data

A summary of the key quantitative data for 2-Naphthyl myristate is presented in the table
below, offering a clear comparison of its fundamental properties.
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Property Value Source
Molecular Weight 354.53 g/mol [1112]
Molecular Formula C24H3402 [3]
CAS Number 7262-80-8 [3]
White to light yellow powder or
Appearance (2]
crystals
Melting Point 65.0 to 68.0 °C
N Very faint turbidity in
Solubility
Chloroform
Purity (by GC) >97.0%

Enzymatic Activity Assay: A Chromogenic Approach

2-Naphthyl myristate serves as an effective substrate for the determination of
carboxylesterase activity. The underlying principle of this assay is the enzymatic hydrolysis of
the ester bond in 2-Naphthyl myristate, which liberates 2-naphthol. The subsequent reaction
of 2-naphthol with a diazonium salt, such as Fast Blue B or Fast Red TR, results in the
formation of a distinctly colored azo dye. The intensity of this color, which is directly
proportional to the amount of 2-naphthol released, can be quantified spectrophotometrically.

Experimental Workflow: Carboxylesterase Activity
Assay

The following diagram illustrates the key steps in a typical chromogenic assay for determining
carboxylesterase activity using 2-Naphthyl myristate.
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Reagent Preparation

Prepare 2-Naphthyl Myristate Prepare Enzyme Sample Prepare Assay Buffer Prepare Diazonium Salt
Substrate Solution (e.g., cell lysate, purified enzyme) (e.g., Phosphate Buffer, pH 7.4) (e.g., Fast Blue B) Solution

Enzymatic Reaction & Detection

Incubate Enzyme with
2-Naphthyl Myristate

Enzymatic Hydrolysis

Add Diazonium Salt Solution
to Stop Reaction and Initiate Color Development

Chromogenic Reaction

Data Acquisit‘,?n & Analysis

Measure Absorbance at Specific Wavelength
(e.g., 540 nm for Fast Red TR)

Calculate Carboxylesterase Activity
(based on a standard curve of 2-naphthol)
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Reactant Preparation

Myristic Acid 2-Naphthol Organic Solvent Immobilized Lipase
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in Reaction Vessel

:
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Continuous Water Removal

Product Isolation & Purification

Filtration to Remove
Immobilized Enzyme

Solvent Evaporation

Purification of 2-Naphthyl Myristate
(e.g., Crystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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